Cas no 1607470-18-7 (7-Methyl-11H-benzo[a]carbazole)

• Product Name: 7-Methyl-11H-benzo[a]carbazole
• CAS No: 1607470-18-7
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 4608018
• Update Time: 2025-05-19

7-Methyl-11H-benzo[a]carbazole Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-11H-benzo[a]carbazole

• Inchi： 1S/C17H13N/c1-11-5-4-8-15-16(11)14-10-9-12-6-2-3-7-13(12)17(14)18-15/h2-10,18H,1H3
• InChI Key： IIPGCEXITIWWSN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2)C2=C1C1=CC=CC=C1C=C2

Additional information on 7-Methyl-11H-benzo[a]carbazole

Research Brief on 7-Methyl-11H-benzo[a]carbazole (CAS: 1607470-18-7): Recent Advances and Applications

7-Methyl-11H-benzo[a]carbazole (CAS: 1607470-18-7) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and biological research. This compound belongs to the carbazole family, which is known for its diverse pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory activities. Recent studies have explored the synthesis, structural modifications, and biological evaluations of 7-Methyl-11H-benzo[a]carbazole, shedding light on its mechanistic pathways and therapeutic potential.

One of the key areas of research focuses on the antitumor properties of 7-Methyl-11H-benzo[a]carbazole. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several cancer cell lines, including breast, lung, and colon cancers. The study revealed that 7-Methyl-11H-benzo[a]carbazole acts as a selective inhibitor of topoisomerase II, an enzyme critical for DNA replication and cell division. The compound's ability to induce apoptosis and arrest the cell cycle at the G2/M phase highlights its potential as a lead candidate for anticancer drug development.

In addition to its antitumor activity, 7-Methyl-11H-benzo[a]carbazole has been investigated for its role in modulating inflammatory responses. A recent European Journal of Pharmacology article (2024) reported that this compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study suggested that the anti-inflammatory effects are mediated through the suppression of NF-κB signaling, a pathway central to inflammatory diseases. These findings open new avenues for the development of 7-Methyl-11H-benzo[a]carbazole-based therapeutics for conditions like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 7-Methyl-11H-benzo[a]carbazole. A 2024 Organic & Biomolecular Chemistry paper detailed a novel catalytic method using palladium nanoparticles, which improved the efficiency of the carbazole ring formation. This method not only reduced reaction times but also minimized the formation of by-products, making it more environmentally friendly and scalable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 7-Methyl-11H-benzo[a]carbazole. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatile pharmacological profile and recent synthetic advancements position it as a molecule of high interest for future research and drug discovery efforts.